Cas no 19188-51-3 (6-(4-methylbenzyl)pyrimidine-2,4(1H,3H)-dione)

6-(4-methylbenzyl)pyrimidine-2,4(1H,3H)-dione is a substituted pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 4-methylbenzyl group at the 6-position of the pyrimidine-2,4-dione core, which may influence its reactivity and biological activity. This compound is of interest due to its potential as an intermediate in the synthesis of more complex molecules, particularly those targeting nucleotide-related pathways. The presence of the methylbenzyl moiety could enhance lipophilicity, potentially improving membrane permeability in bioactive derivatives. Its crystalline nature and well-defined structure make it suitable for further chemical modifications and structure-activity relationship studies. The compound is typically handled under standard laboratory conditions, with stability dependent on proper storage away from light and moisture.

6-(4-methylbenzyl)pyrimidine-2,4(1H,3H)-dione structure

19188-51-3 structure

Product Name:6-(4-methylbenzyl)pyrimidine-2,4(1H,3H)-dione

CAS No:19188-51-3

MF:C₁₂H₁₂N₂O₂

MW:216.235882759094

CID:235800

PubChem ID:309157

Update Time:2025-10-18

6-(4-methylbenzyl)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

- 2,4(1H,3H)-Pyrimidinedione,6-[(4-methylphenyl)methyl]-
- 6-[(4-methylphenyl)methyl]-1H-pyrimidine-2,4-dione
- 6-(4-methyl-benzyl)-1H-pyrimidine-2,4-dione
- AC1L7EGI
- NSC211329
- 6-(4-methylbenzyl)pyrimidine-2,4(1H,3H)-dione
- F1967-3659
- DTXSID60309208
- NSC-211329
- 19188-51-3
- AKOS026714426
- Inchi： 1S/C12H12N2O2/c1-8-2-4-9(5-3-8)6-10-7-11(15)14-12(16)13-10/h2-5,7H,6H2,1H3,(H2,13,14,15,16)
- InChI Key： OINPHPKEXYIHBO-UHFFFAOYSA-N
- SMILES： O=C1NC(C=C(CC2C=CC(C)=CC=2)N1)=O

Computed Properties

Exact Mass: 216.08996
Monoisotopic Mass: 216.09
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 328
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 58.2Å²

Experimental Properties

Density: 1.219
Boiling Point: °Cat760mmHg
Flash Point: °C
Refractive Index: 1.579
PSA: 58.2
LogP: 0.96240

6-(4-methylbenzyl)pyrimidine-2,4(1H,3H)-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M272146-100mg	6-(4-methylbenzyl)pyrimidine-2,4(1h,3h)-dione	19188-51-3		100mg	$ 95.00	2022-06-04
TRC	M272146-500mg	6-(4-methylbenzyl)pyrimidine-2,4(1h,3h)-dione	19188-51-3		500mg	$ 320.00	2022-06-04
TRC	M272146-1g	6-(4-methylbenzyl)pyrimidine-2,4(1h,3h)-dione	19188-51-3		1g	$ 475.00	2022-06-04
Life Chemicals	F1967-3659-0.25g	6-(4-methylbenzyl)pyrimidine-2,4(1H,3H)-dione	19188-51-3	95%+	0.25g	$302.0	2023-09-06
Life Chemicals	F1967-3659-0.5g	6-(4-methylbenzyl)pyrimidine-2,4(1H,3H)-dione	19188-51-3	95%+	0.5g	$318.0	2023-09-06
Life Chemicals	F1967-3659-1g	6-(4-methylbenzyl)pyrimidine-2,4(1H,3H)-dione	19188-51-3	95%+	1g	$335.0	2023-09-06
Life Chemicals	F1967-3659-2.5g	6-(4-methylbenzyl)pyrimidine-2,4(1H,3H)-dione	19188-51-3	95%+	2.5g	$670.0	2023-09-06
Life Chemicals	F1967-3659-5g	6-(4-methylbenzyl)pyrimidine-2,4(1H,3H)-dione	19188-51-3	95%+	5g	$1005.0	2023-09-06
Life Chemicals	F1967-3659-10g	6-(4-methylbenzyl)pyrimidine-2,4(1H,3H)-dione	19188-51-3	95%+	10g	$1407.0	2023-09-06